N1-(oxetan-3-yl)benzene-1,4-diamine, trifluoroacetic acid
Overview
Description
N1-(oxetan-3-yl)benzene-1,4-diamine, trifluoroacetic acid (NOBTDTA) is an organic acid compound with a wide range of applications in scientific research. It is used as a reagent for the synthesis of various compounds, as a catalyst in chemical reactions, and as an inhibitor in biochemistry and physiology. NOBTDTA is also used as a solubilizing agent in pharmaceuticals, and as a stabilizing agent in food and cosmetics.
Mechanism of Action
N1-(oxetan-3-yl)benzene-1,4-diamine, trifluoroacetic acid acts as a catalyst in chemical reactions by increasing the rate of reaction. It also acts as an inhibitor in biochemistry and physiology by preventing the activity of enzymes. The mechanism of action of this compound is not fully understood, but it is believed to interact with the active sites of enzymes and other proteins to inhibit their activity.
Biochemical and Physiological Effects
This compound has a wide range of biochemical and physiological effects. It is known to inhibit the activity of enzymes, including proteases and phosphatases, and to affect the activity of other proteins. It has also been shown to affect the activity of transcription factors and to modulate gene expression. In addition, it has been shown to affect the activity of hormones and to modulate the activity of signal transduction pathways.
Advantages and Limitations for Lab Experiments
N1-(oxetan-3-yl)benzene-1,4-diamine, trifluoroacetic acid has several advantages for laboratory experiments. It is relatively stable and can be stored for long periods of time. It is also easy to use and can be easily prepared from commercially available reagents. However, this compound has some limitations. It is not very soluble in water, and its solubility can be affected by the presence of other compounds. It is also toxic and should be handled with caution.
Future Directions
The future directions for N1-(oxetan-3-yl)benzene-1,4-diamine, trifluoroacetic acid are numerous. It can be used to further investigate its mechanism of action and to develop new inhibitors for biochemistry and physiology. It can also be used to explore its effects on gene expression and signal transduction pathways. Additionally, it can be used to develop new solubilizing agents for pharmaceuticals and new stabilizing agents for food and cosmetics. Finally, it can be used to develop new catalysts for chemical reactions.
Synthesis Methods
N1-(oxetan-3-yl)benzene-1,4-diamine, trifluoroacetic acid can be synthesized in two ways. The first method is by the reaction of trifluoroacetic acid (TFA) and oxetane-3-yl benzene-1,4-diamine (OBD). The reaction is carried out in anhydrous conditions at room temperature. The second method is by the reaction of TFA and 1,4-diaminobenzene (DAB). This reaction is also carried out in anhydrous conditions at room temperature.
Scientific Research Applications
N1-(oxetan-3-yl)benzene-1,4-diamine, trifluoroacetic acid has a wide range of applications in scientific research. It is used as a reagent for the synthesis of various compounds, as a catalyst in chemical reactions, and as an inhibitor in biochemistry and physiology. This compound is also used as a solubilizing agent in pharmaceuticals, and as a stabilizing agent in food and cosmetics.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N1-(oxetan-3-yl)benzene-1,4-diamine, trifluoroacetic acid involves the reaction of 3-chlorooxetane with benzene-1,4-diamine followed by deprotection and trifluoroacetylation.", "Starting Materials": [ "3-chlorooxetane", "benzene-1,4-diamine", "trifluoroacetic acid", "diisopropylethylamine", "dichloromethane", "methanol", "sodium bicarbonate", "sodium chloride", "water" ], "Reaction": [ "Step 1: 3-chlorooxetane is added to a solution of benzene-1,4-diamine in dichloromethane and diisopropylethylamine at room temperature and stirred for 24 hours.", "Step 2: The reaction mixture is washed with water and saturated sodium bicarbonate solution, then dried over sodium sulfate.", "Step 3: The solvent is removed under reduced pressure to obtain N1-(oxetan-3-yl)benzene-1,4-diamine as a yellow solid.", "Step 4: The yellow solid is dissolved in methanol and treated with trifluoroacetic acid at room temperature for 2 hours.", "Step 5: The solvent is removed under reduced pressure and the residue is dissolved in water.", "Step 6: The aqueous solution is washed with dichloromethane and saturated sodium chloride solution, then dried over sodium sulfate.", "Step 7: The solvent is removed under reduced pressure to obtain N1-(oxetan-3-yl)benzene-1,4-diamine, trifluoroacetic acid as a white solid." ] } | |
| 2694745-13-4 | |
Molecular Formula |
C11H13F3N2O3 |
Molecular Weight |
278.2 |
Purity |
95 |
Origin of Product |
United States |
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